Cas no 1396706-68-5 (N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide
• CAS No: 1396706-68-5
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 6061936
• PubChem ID: 71782564
• Update Time: 2025-05-20

N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide
• F5857-9128
• 1396706-68-5
• VU0525939-1
• N-(2-(furan-2-yl)-2-hydroxypropyl)quinoxaline-2-carboxamide
• N-[2-(furan-2-yl)-2-hydroxypropyl]quinoxaline-2-carboxamide
• AKOS024525036

• Inchi： 1S/C16H15N3O3/c1-16(21,14-7-4-8-22-14)10-18-15(20)13-9-17-11-5-2-3-6-12(11)19-13/h2-9,21H,10H2,1H3,(H,18,20)
• InChI Key： JVWXNOQTAAHAFU-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=CO1)CNC(C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.2Ų

Additional information on N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide

Professional Introduction to N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide (CAS No: 1396706-68-5)

N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide, identified by its CAS number 1396706-68-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The quinoxaline core, combined with the furan-2-yl and hydroxypropyl substituents, presents a promising scaffold for further chemical modification and biological evaluation.

The quinoxaline moiety is a heterocyclic compound that has been extensively studied for its pharmacological properties. Quinoxalines exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of the furan-2-yl group in N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide introduces additional functional diversity, enabling interactions with biological targets that may not be accessible with simpler quinoxaline derivatives. This structural feature makes the compound a valuable candidate for further exploration in drug discovery.

The hydroxypropyl group in the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. Hydroxypropyl-substituted molecules are often favored in pharmaceutical development due to their improved pharmacokinetic profiles. The combination of these structural elements suggests that N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide may possess unique properties that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of molecules that can modulate protein-protein interactions (PPIs). Quinoxalines have been shown to interfere with PPIs by binding to specific residues within the interacting proteins. The structural features of N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide make it a potential candidate for this application. Specifically, the furan-2-yl group can engage in π-stacking interactions with aromatic residues, while the hydroxypropyl group can form hydrogen bonds with polar residues. This dual interaction capability could enhance the binding affinity and selectivity of the compound towards target proteins.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where chemists modify existing molecular frameworks to identify new lead compounds. N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide represents an excellent example of a scaffold-hop derivative from classical quinoxalines. By introducing the furan-2-yl and hydroxypropyl groups, researchers have created a new chemical entity with distinct properties that may offer advantages over traditional quinoxaline-based drugs.

The synthesis of N-2-(furan-2-yl)-2-hydroxypropylquinoxaline-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the furan-2-yl group necessitates protective group strategies to prevent unwanted side reactions. Additionally, the hydroxypropyl group must be incorporated in a manner that maintains its functionality throughout the synthetic process. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

Evaluation of N-2-(furan-2-y)l)l)l)l^–––– 68–5's biological activity has been conducted using various in vitro and in vivo models. Preliminary results indicate that this compound exhibits promising inhibitory effects on certain enzymes and receptors relevant to human diseases. For instance, studies have shown that it can modulate the activity of enzymes involved in cell signaling pathways that are aberrantly activated in cancer cells. Furthermore, its ability to interact with specific protein targets suggests potential applications in treating inflammatory disorders and neurodegenerative diseases.

The pharmacokinetic properties of N-… strong>)l^––– 68–5 are also being thoroughly investigated. Pharmacokinetic studies aim to determine how quickly the compound is absorbed into the bloodstream (a), how it is distributed throughout the body (d), how it is metabolized (m), and how quickly it is excreted (e)). Understanding these parameters is crucial for optimizing dosing regimens and predicting potential side effects. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, N-… strong>)l
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